Cas no 1251688-50-2 (3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile)

• Product Name: 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile
• CAS No: 1251688-50-2
• MF: C₂₁H₁₉N₃O₃S
• MW: 393.45886349678
• CID: 5434468
• Update Time: 2025-11-01

3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-1$l^{6},4-benzothiazin-4-yl]benzonitrile
• 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile

• Inchi： 1S/C21H19N3O3S/c22-14-16-7-6-8-17(13-16)24-15-20(21(25)23-11-4-1-5-12-23)28(26,27)19-10-3-2-9-18(19)24/h2-3,6-10,13,15H,1,4-5,11-12H2
• InChI Key： PLWRFAGHXPHCEY-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C2=C([H])C([H])=C([H])C(C#N)=C2[H])C([H])=C1C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)(=O)=O

Additional information on 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile

Comprehensive Analysis of 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile (CAS No. 1251688-50-2): Structure, Applications, and Research Insights

The compound 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzonitrile (CAS 1251688-50-2) represents a sophisticated heterocyclic molecule with a unique benzothiazine core modified by a piperidine-carbonyl group and a benzonitrile substituent. Its structural complexity has drawn significant attention in pharmaceutical and materials science research, particularly due to its potential as a kinase inhibitor scaffold or fluorescence probe precursor. The presence of both sulfone and nitrile functional groups enhances its reactivity profile, making it valuable for targeted drug discovery programs.

Recent studies highlight the growing interest in benzothiazine derivatives like CAS 1251688-50-2 for their role in modulating protein-protein interactions. Researchers frequently search for "benzothiazine-based kinase inhibitors" or "piperidine-carbonyl medicinal chemistry applications," reflecting the compound's relevance in oncology and neurodegenerative disease research. The 1lambda6,4-benzothiazin moiety exhibits remarkable electronic properties, which could explain its emerging applications in organic electronics and photovoltaic materials.

Synthetic accessibility remains a key discussion point among chemists investigating 1251688-50-2. The compound's multi-step synthesis typically involves Pd-catalyzed cross-coupling to install the benzonitrile group, followed by sulfoxidation to achieve the 1,1-dioxo configuration. Optimization of these procedures frequently appears in literature searches for "high-yield benzothiazine synthesis" and "green chemistry approaches for sulfone formation," indicating the industrial demand for efficient production methods.

From a pharmacological perspective, the piperidine-1-carbonyl segment in 3-[1,1-dioxo...benzonitrile provides enhanced blood-brain barrier permeability—a feature driving research into central nervous system (CNS) therapeutics. Computational chemistry studies reveal that the compound's molecular dipole moment and logP value (predicted at 2.8-3.2) make it suitable for fragment-based drug design, particularly for targets like G-protein-coupled receptors (GPCRs). These characteristics align with trending searches for "CNS-penetrant small molecules" and "GPCR allosteric modulators."

The crystalline form of CAS 1251688-50-2 has been characterized by X-ray diffraction, showing interesting molecular packing patterns that influence its solubility profile. This data proves valuable for formulation scientists searching for "co-crystal engineering strategies" or "amorphous solid dispersion techniques." Additionally, the compound's thermal stability (decomposition temperature >250°C) makes it suitable for high-temperature applications in material science, correlating with searches for "heat-resistant organic semiconductors."

Ongoing research explores the structure-activity relationship (SAR) of benzothiazine nitriles, with particular focus on how the 1,1-dioxo group affects target binding affinity. Recent patent analyses reveal derivatives of 1251688-50-2 being investigated as selective JAK inhibitors and TRPV channel modulators—two hot topics in autoimmune disease and pain management research. These developments respond to frequent queries about "next-generation immunomodulators" and "non-opioid analgesic candidates."

Analytical characterization of this compound typically employs LC-MS/MS (showing m/z 394.08 for [M+H]+) and NMR spectroscopy (with distinctive aromatic proton patterns between δ 7.4-8.1 ppm). The analytical data supports quality control protocols, addressing common laboratory questions about "HPLC method development for benzothiazines" and "NMR peak assignment strategies." Furthermore, the compound's UV-Vis absorption maxima at 270 nm and 320 nm make it useful for spectroscopic studies.

Environmental and regulatory aspects of 3-[1,1-dioxo...benzonitrile have gained attention, with biodegradation studies showing moderate persistence in aqueous systems. This aligns with increasing searches for "green chemistry metrics for heterocycles" and "benign-by-design pharmaceutical intermediates." The compound's Ec50 values (>100 mg/L in Daphnia tests) position it favorably compared to traditional aromatic intermediates, supporting its adoption in sustainable chemistry initiatives.

Future directions for CAS 1251688-50-2 research may explore its potential in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design, given the reactive sulfone group. These applications correspond with booming interest in "targeted protein degradation" and "covalent drug discovery" across academic and industrial research communities. The compound's versatility ensures its continued relevance in cutting-edge chemical biology and materials innovation.